A bioresponsive controlled-release biosensor using Au nanocages capped with an aptamer-based molecular gate and its application in living cells†
Chemical Communications Pub Date: 2012-08-31 DOI: 10.1039/C2CC33165A
Abstract
A novel bioresponsive controlled-release biosensor using Au

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Journal Name:Chemical Communications
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